TADJAKONINE

• CAS RN: 11087-94-8
• Molecular Formula: C31H35NO7
• Molecular Weight: 533.61 g/mol

Description

Tadjakonine is a natural alkaloid compound found in the plant species Catharanthus roseus. It has been extensively studied for its potential applications in the field of medicinal chemistry. Tadjakonine exhibits a range of biological activities and has been found to be effective against various diseases.

Scientific Research Applications

Cardioprotective Role

Tadalafil has been studied for its potential cardioprotective effects. Research indicates that it can decrease blood pressure, heart rate, and levels of certain markers like serum cardiac troponin and malondialdehyde, while increasing antioxidants such as reduced glutathione and nitric oxide in cardiac contexts. It also showed the ability to reduce histopathological scores of cardiac muscular hyalinization and fibrosis, indicating a protective role against cardiac damages in certain conditions (Saleh et al., 2015).

Improvement in Memory Deficits and Oxidative Stress

Tadalafil has shown efficacy in improving memory deficits and reducing oxidative stress, as well as endothelial dysfunction in a rat model of hyperhomocysteinemia-induced vascular dementia. This suggests its potential application in treating vascular dementia (Bhatia & Singh, 2020).

Role in Bone Mass Increase

Interestingly, tadalafil has been found to influence bone cells, leading to the formation of new bone and reduced removal of old bone in mice. This suggests its potential as a treatment for osteoporosis, particularly in older men who also suffer from erectile dysfunction (Kim et al., 2020).

Application in Myocardial Ischemia/Reperfusion

Research indicates that tadalafil can limit myocardial infarction and preserve left ventricular function through hydrogen sulfide signaling. This highlights its potential use in the context of myocardial ischemia/reperfusion injury (Salloum et al., 2009).

Other Therapeutic Targets

The role of chronic PDE5 inhibition in erectile dysfunction, benign prostate hyperplasia, and other therapeutic targets such as penile rehabilitation, Peyronie’s disease, male infertility, pulmonary arterial hypertension, muscular dystrophy, and Raynaud’s phenomenon is being explored. This indicates a broad spectrum of potential applications for tadalafil in various conditions (Lee & Brock, 2013).